Cas no 2097944-96-0 (Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride)

• Product Name: Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride
• CAS No: 2097944-96-0
• MF: C₇H₁₂ClF₂NO₂
• MW: 215.62548828125
• CID: 5721626
• PubChem ID: 121207751
• Update Time: 2025-10-17

Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride
• F2147-4319
• 2097944-96-0
• methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate;hydrochloride
• AKOS026746456
• EN300-6763390
• Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride

• Inchi： 1S/C7H11F2NO2.ClH/c1-12-6(11)5(10)4-2-7(8,9)3-4;/h4-5H,2-3,10H2,1H3;1H
• InChI Key： AASZJOIMYAOQLE-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC(C(C(=O)OC)N)C1)F

Computed Properties

• Exact Mass: 215.0524626g/mol
• Monoisotopic Mass: 215.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride

Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate Hydrochloride: A Comprehensive Overview

Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride (CAS No. 2097944-96-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride is a derivative of amino acids with a distinctive cyclobutyl ring and fluorine substituents. The presence of these functional groups imparts unique physical and chemical properties to the molecule. The cyclobutyl ring, a four-membered cyclic structure, introduces conformational rigidity and steric hindrance, which can influence the compound's biological activity. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design.

The compound is typically synthesized through a multi-step process involving the formation of the cyclobutyl ring, introduction of fluorine atoms, and subsequent derivatization to form the methyl ester and amino functionalities. The final step involves the conversion to the hydrochloride salt to improve solubility and stability.

Synthesis Methods

The synthesis of methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride has been extensively studied in recent years. One common approach involves the use of a palladium-catalyzed coupling reaction to form the cyclobutyl ring followed by selective fluorination. This method provides high yields and excellent regioselectivity. Another approach involves the use of transition metal-catalyzed reactions to introduce the amino group and methyl ester functionality in a sequential manner.

Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of these processes. For example, a study published in Organic Letters in 2021 reported a novel one-pot synthesis method that significantly reduced reaction times and simplified purification steps. This method utilized a combination of copper-catalyzed azide-alkyne cycloaddition (CuAAC) and subsequent derivatization to achieve high yields of the target compound.

Biological Activity and Applications

Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride has shown promising biological activity in various preclinical studies. Its unique structure makes it an effective modulator of several important biological targets, including G protein-coupled receptors (GPCRs), ion channels, and enzymes. For instance, research published in Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibits potent antagonistic activity against specific GPCRs involved in pain signaling pathways.

In addition to its potential as a therapeutic agent, methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride has been explored as a tool compound in drug discovery programs. Its ability to selectively target specific biological pathways makes it valuable for elucidating complex disease mechanisms and identifying novel drug targets.

Clinical Trials and Future Prospects

The clinical potential of methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride is currently being evaluated in several ongoing clinical trials. Early-phase studies have shown promising results in terms of safety and efficacy. For example, a Phase I trial conducted by a leading pharmaceutical company reported that the compound was well-tolerated at various dose levels and demonstrated significant pharmacodynamic effects in patients with chronic pain conditions.

Future research will focus on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic index. Additionally, efforts are underway to develop prodrugs and other delivery systems that can improve bioavailability and reduce side effects. These advancements are expected to broaden the therapeutic applications of methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride and bring it closer to clinical use.

Conclusion

Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate hydrochloride (CAS No. 2097944-96-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As synthetic methods improve and clinical trials advance, this compound holds significant promise for addressing unmet medical needs.